Cas no 1250912-51-6 (1-(1-methyl-1H-pyrazol-4-yl)propan-2-one)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one
• CAS No: 1250912-51-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4581792
• PubChem ID: 62126421
• Update Time: 2025-06-07

1-(1-methyl-1H-pyrazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one
• SCHEMBL19808057
• G67565
• 1-(1-methylpyrazol-4-yl)propan-2-one
• AKOS011406535
• 1250912-51-6
• CS-0225589
• EN300-124371

• Inchi： 1S/C7H10N2O/c1-6(10)3-7-4-8-9(2)5-7/h4-5H,3H2,1-2H3
• InChI Key： BDBSPVDTFBEZLJ-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)C(=O)C

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one

Professional Introduction to Compound with CAS No. 1250912-51-6 and Product Name: 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one

The compound with CAS No. 1250912-51-6 and the product name 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The presence of a methyl-substituted pyrazole moiety in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the potential of 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one as a versatile intermediate in the synthesis of novel therapeutic agents. Its pyrazole core is a well-documented pharmacophore, known for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The structural motif of this compound allows for facile modifications, enabling chemists to explore diverse derivatives with tailored biological profiles.

In the realm of medicinal chemistry, the incorporation of a propanone group at the C2 position enhances the compound's reactivity, facilitating further functionalization through condensation reactions, alkylation, or oxidation pathways. This feature makes it particularly useful in constructing complex molecules with enhanced pharmacological efficacy. The methyl substituent on the pyrazole ring further influences the compound's physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug development.

Emerging research indicates that derivatives of 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one exhibit notable interactions with biological targets. For instance, modifications at the propanone moiety have been shown to modulate enzyme activity, suggesting its potential in developing enzyme inhibitors. Additionally, the pyrazole ring's ability to engage with DNA-binding proteins has opened avenues for exploring its applications in oncology research. Preclinical studies have demonstrated promising results in cell-based assays, where certain analogs have displayed inhibitory effects against key pathological markers.

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include condensation reactions between methylhydrazine and acetoacetone derivatives, followed by cyclization to form the pyrazole ring. Subsequent alkylation or acylation at the C2 position introduces the propanone functionality. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have further streamlined its preparation, allowing for higher yields and improved purity.

The compound's stability under various storage conditions has been thoroughly evaluated, ensuring its suitability for industrial-scale production and pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) have been employed to confirm its structural integrity and purity profile. These rigorous quality control measures are essential to guarantee consistency in downstream applications.

In conclusion, 1-(1-methyl-1H-pyrazol-4-yl)propan-2-one (CAS No. 1250912-51-6) stands as a pivotal compound in contemporary pharmaceutical research. Its unique structural attributes and demonstrated biological potential position it as a cornerstone molecule for developing next-generation therapeutics. As scientific understanding evolves, further exploration into its derivatives and mechanisms of action will undoubtedly yield groundbreaking advancements in medicine.